Cas no 31105-03-0 (Fructose-phenylalanine (mixture of diastereomers))

• Product Name: Fructose-phenylalanine (mixture of diastereomers)
• CAS No: 31105-03-0
• MF: C₁₅H₂₁NO₇
• MW: 327.329745054245
• CID: 316726
• PubChem ID: 193670
• Update Time: 2025-06-14

Fructose-phenylalanine (mixture of diastereomers) Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-(1-deoxy-D-fructos-1-yl)-
• Fructose-phenylalanine (mixture of diastereomers)
• N-(1-deoxy-D-fructos-1-yl)-L-phenylalanine monohydrate
• D-Fructose, 1-((1-carboxy-2-phenylethyl)amino)-1-deoxy-, (S)-
• (2S)-3-phenyl-2-[[(3S,4R,5R)-3,4,5,6-tetrahydroxy-2-oxohexyl]amino]propanoic acid
• LI9GHD50MD
• Fructose-phenylalanine
• L-Phenylalanine, N-(1-deoxy-D-fructos-1-yl)-
• N-(1-Deoxy-D-fructos-1-yl)-L-phenylalanine
• 31105-03-0
• UNII-LI9GHD50MD

• Inchi： 1S/C15H21NO7/c17-8-12(19)14(21)13(20)11(18)7-16-10(15(22)23)6-9-4-2-1-3-5-9/h1-5,10,12-14,16-17,19-21H,6-8H2,(H,22,23)/t10-,12+,13+,14+/m0/s1
• InChI Key： WZWDUEKBAIXVCC-IGHBBLSQSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@@H](C(CN[C@H](C(=O)O)CC1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 327.13200
• Monoisotopic Mass: 327.13180201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: >110°C (dec.)
• Boiling Point: 675.8±55.0 °C at 760 mmHg
• Flash Point: 362.5±31.5 °C
• Solubility: Methanol (Slightly), Water (Slightly)
• PSA: 147.32000
• LogP: -1.69310
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Fructose-phenylalanine (mixture of diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Fructose-phenylalanine (mixture of diastereomers)

Research Brief on Fructose-phenylalanine (Mixture of Diastereomers) and CAS 31105-03-0: Recent Advances and Applications

In recent years, the compound Fructose-phenylalanine (a mixture of diastereomers) and its associated CAS number 31105-03-0 have garnered significant attention in the field of chemical biology and pharmaceutical research. This brief aims to summarize the latest findings, methodologies, and potential applications related to these entities, providing a comprehensive overview for professionals in the field.

The interest in Fructose-phenylalanine stems from its unique chemical properties and potential therapeutic applications. As a mixture of diastereomers, it presents both challenges and opportunities in drug development, particularly in the areas of metabolic disorders and neurodegenerative diseases. Recent studies have focused on optimizing its synthesis, understanding its pharmacokinetics, and exploring its biological activity.

One of the key advancements in this area is the development of more efficient synthetic routes for Fructose-phenylalanine. Researchers have reported improved yields and stereoselectivity using novel catalytic systems, which could facilitate large-scale production for clinical trials. Additionally, computational modeling has been employed to predict the behavior of its diastereomers under various physiological conditions.

From a pharmacological perspective, recent in vitro and in vivo studies have shed light on the compound's mechanism of action. Preliminary results suggest that Fructose-phenylalanine may modulate key metabolic pathways, making it a promising candidate for the treatment of diabetes and obesity-related conditions. However, further research is needed to fully elucidate its therapeutic potential and safety profile.

The analytical characterization of Fructose-phenylalanine has also seen significant progress. Advanced techniques such as chiral HPLC and mass spectrometry have been utilized to separate and identify its diastereomers, providing crucial data for quality control in pharmaceutical formulations. These methodological improvements are essential for ensuring the consistency and efficacy of potential drug products.

Looking ahead, the research community anticipates several directions for future investigation. These include exploring the compound's interactions with biological targets at the molecular level, developing more stable formulations, and conducting comprehensive toxicological assessments. The unique properties of Fructose-phenylalanine and its diastereomers continue to offer exciting possibilities for drug discovery and development.

In conclusion, the ongoing research on Fructose-phenylalanine (mixture of diastereomers) and CAS 31105-03-0 demonstrates the compound's significant potential in pharmaceutical applications. While challenges remain in terms of synthesis optimization and complete pharmacological characterization, the recent advancements provide a solid foundation for future development. This brief highlights the importance of continued investigation in this promising area of chemical biology and medicine.